Cas no 95499-72-2 (2-methyl-2-4-(2-methylpropyl)phenylpropanoic acid)

2-Methyl-2-[4-(2-methylpropyl)phenyl]propanoic acid is a substituted phenylpropanoic acid derivative characterized by its branched alkyl groups, which influence its physicochemical properties. The compound’s structure, featuring a tert-butyl-like moiety and an isobutyl substituent on the phenyl ring, enhances its steric hindrance and potential metabolic stability. This configuration may improve lipophilicity, making it suitable for applications requiring controlled solubility or bioavailability. Its carboxylic acid functionality allows for further derivatization, enabling its use as an intermediate in pharmaceutical or agrochemical synthesis. The compound’s defined stereoelectronic properties could also contribute to selective binding interactions in biologically active systems.

2-methyl-2-4-(2-methylpropyl)phenylpropanoic acid structure

95499-72-2 structure

Product Name:2-methyl-2-4-(2-methylpropyl)phenylpropanoic acid

CAS No:95499-72-2

MF:C₁₄H₂₀O₂

MW:220.307404518127

MDL:MFCD19351353

CID:810676

PubChem ID:180643

Update Time:2025-06-09

2-methyl-2-4-(2-methylpropyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

- Benzeneacetic acid, a,a-dimethyl-4-(2-methylpropyl)-
- 2-methyl-2-[4-(2-methylpropyl)phenyl]propanoic acid
- Benzeneacetic acid, -alpha-,-alpha--dimethyl-4-(2-methylpropyl)- (9CI)
- 2-methyl-2-4-(2-methylpropyl)phenylpropanoic acid
- Benzeneacetic acid, alpha,alpha-dimethyl-4-(2-methylpropyl)-
- SCHEMBL2139313
- EN300-1997933
- 95499-72-2
- DTXSID40241859
- CHEMBL205387
- MDL： MFCD19351353
- Inchi： 1S/C14H20O2/c1-10(2)9-11-5-7-12(8-6-11)14(3,4)13(15)16/h5-8,10H,9H2,1-4H3,(H,15,16)
- InChI Key： AZPUUNIFABPZND-UHFFFAOYSA-N
- SMILES： OC(C(C)(C)C1C=CC(=CC=1)CC(C)C)=O

Computed Properties

Exact Mass: 220.146
Monoisotopic Mass: 220.146
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 1.015
Boiling Point: 328.3°Cat760mmHg
Flash Point: 225.4°C
Refractive Index: 1.51

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